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Compound of Interest

Compound Name: A 83-01 sodium

Cat. No.: B8088051

For Researchers, Scientists, and Drug Development Professionals

Introduction

A 83-01 is a potent and selective small molecule inhibitor of the transforming growth factor-beta
(TGF-B) type | receptor superfamily. Specifically, it targets activin receptor-like kinase 5 (ALK5),
as well as ALK4 and ALK7.[1][2] By inhibiting these receptors, A 83-01 effectively blocks the
phosphorylation of Smad2 and Smad3, key downstream mediators in the TGF-[3 signaling
pathway.[3] This inhibition disrupts various cellular processes mediated by TGF-[3, including
epithelial-to-mesenchymal transition (EMT), cell growth, and differentiation.[3] These
characteristics make A 83-01 a valuable tool in cancer research, stem cell biology, and studies
of cellular reprogramming.[4][5]

This document provides detailed protocols for the preparation of A 83-01 stock solutions in
dimethyl sulfoxide (DMSO), along with essential technical data and diagrams to guide
researchers in its effective application.

Quantitative Data Summary

For ease of reference and experimental planning, the key quantitative data for A 83-01 are
summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8088051?utm_src=pdf-interest
https://www.cellsignal.com/products/activators-inhibitors/a-83-01/75073
https://pmc.ncbi.nlm.nih.gov/articles/PMC11166870/
https://cdn.stemcell.com/media/files/pis/10000002290-PIS_01.pdf
https://cdn.stemcell.com/media/files/pis/10000002290-PIS_01.pdf
https://captivatebio.com/store/a8301.html
https://www.apexbt.com/a-83-01.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8088051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value References
Molecular Formula C25H19NsS [2][6]
Molecular Weight 421.52 g/mol [2][6]
CAS Number 909910-43-6 [2]

White to beige or pale yellow
Appearance , [71[8]

solid powder
Purity =298% (by HPLC) [6][7]

Solubility in DMSO

=21 mg/mL (approximately 50
mM)

[1](2]

ICso0 Values

ALK5: 12 nM, ALK4: 45 nM,
ALK7: 7.5 nM

[2]

Storage (Lyophilized)

-20°C, desiccated, for up to 24

months

[6]

Storage (Stock Solution)

-20°C in aliquots; use within 1-
2 months to prevent loss of
potency. Avoid repeated

freeze-thaw cycles.

[5](6]

Experimental Protocols
Materials

A 83-01 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator or water bath at 37°C
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Protocol for Preparing a 10 mM A 83-01 Stock Solution

This protocol provides instructions for preparing a commonly used 10 mM stock solution of A
83-01 in DMSO.

» Pre-weighing and Calculation:

o To prepare a 10 mM stock solution, you will need to dissolve A 83-01 (Molecular Weight:
421.52 g/mol ) in DMSO.

o For example, to prepare 1.18 mL of a 10 mM stock solution, weigh out 5 mg of A 83-01
powder.[1] Alternatively, to prepare 237 pL of a 10 mM stock, use 1 mg of the powder.[4]

e Reconstitution:

o Aseptically add the calculated volume of DMSO to the vial containing the A 83-01 powder.
It is recommended to use fresh, anhydrous DMSO as moisture can reduce solubility.[1]

o Cap the vial securely.
 Dissolution:
o Vortex the solution thoroughly to facilitate the dissolution of the A 83-01 powder.

o If the compound does not fully dissolve, gentle warming in a 37°C water bath for 10
minutes and/or brief sonication can be used to aid dissolution.[7] Visually inspect the
solution to ensure it is clear and free of particulates.

» Aliquoting and Storage:

o Once fully dissolved, dispense the stock solution into single-use aliquots in sterile
microcentrifuge tubes. This will help to avoid repeated freeze-thaw cycles which can
degrade the compound.[6]

o Store the aliquots at -20°C. For optimal results, it is recommended to use the stock
solution within 1 to 2 months of preparation.[6] Some sources suggest that solutions may
be unstable and should be prepared fresh.[1]
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Visualizations
A 83-01 Mechanism of Action

The following diagram illustrates the signaling pathway inhibited by A 83-01.
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Caption: TGF-p signaling pathway and the inhibitory action of A 83-01.

Experimental Workflow: A 83-01 Stock Solution
Preparation

This diagram outlines the step-by-step workflow for preparing the A 83-01 stock solution.
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Caption: Workflow for preparing A 83-01 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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